Cas no 912760-19-1 (N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide)

• Product Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide
• CAS No: 912760-19-1
• MF: C₁₅H₁₀ClN₃O₃S
• MW: 347.776200771332
• CID: 5842947
• PubChem ID: 7192579
• Update Time: 2025-08-05

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(7-chloro-4-methyl-2-benzothiazolyl)-3-nitro-
• F1813-0095
• 912760-19-1
• CCG-317813
• AKOS024610569
• N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-3-nitrobenzamide
• N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide

• Inchi： 1S/C15H10ClN3O3S/c1-8-5-6-11(16)13-12(8)17-15(23-13)18-14(20)9-3-2-4-10(7-9)19(21)22/h2-7H,1H3,(H,17,18,20)
• InChI Key： JKKUYDWDMOPEMY-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C=CC(Cl)=C2S1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 347.0131401g/mol
• Monoisotopic Mass: 347.0131401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.544±0.06 g/cm3(Predicted)
• pka: 7.73±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide

Comprehensive Overview of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide (CAS No. 912760-19-1)

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide (CAS No. 912760-19-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzothiazole derivative is characterized by its unique molecular structure, combining a chloro-methyl benzothiazole moiety with a 3-nitrobenzamide group. Such structural features make it a promising candidate for various applications, particularly in drug discovery and material science.

The compound's CAS number 912760-19-1 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often search for "N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide uses" or "912760-19-1 synthesis" to explore its potential. Recent trends indicate growing interest in its role as a kinase inhibitor or antimicrobial agent, aligning with the global focus on novel therapeutics for resistant pathogens.

From a synthetic chemistry perspective, the nitrobenzamide group in this compound offers versatile reactivity, enabling further functionalization. This property is particularly valuable in medicinal chemistry, where modifications to the benzothiazole core can enhance bioactivity. Discussions on platforms like ResearchGate often highlight its potential in "structure-activity relationship (SAR) studies," a hot topic in drug design circles.

Analytical characterization of CAS 912760-19-1 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods are frequently searched in conjunction with the compound name, reflecting users' needs for purity assessment protocols. The 7-chloro-4-methyl substitution pattern on the benzothiazole ring contributes to its distinct spectroscopic signatures, a subject of interest in analytical chemistry forums.

In material science applications, the nitro-aromatic system of this compound exhibits interesting photophysical properties. Queries like "benzothiazole derivatives for OLEDs" often appear in literature searches, suggesting crossover potential with electronics research. The compound's thermal stability (a trending topic in polymer science) makes it relevant for high-performance material development.

Regulatory aspects of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide are frequently addressed in safety data sheets (SDS). While not classified as hazardous under major chemical inventories, proper handling procedures for nitro-containing compounds remain a common search theme among laboratory professionals. This aligns with increasing workplace safety awareness in chemical industries.

The commercial availability of 912760-19-1 through specialty chemical suppliers has expanded its accessibility for research. Procurement-related searches often include terms like "high-purity benzothiazole derivatives" or "custom synthesis CAS 912760-19-1," reflecting market demand. Recent patents mentioning this compound have further driven interest in its intellectual property landscape.

Environmental fate studies of similar benzothiazole amides have become a sustainability-focused research area. Although specific ecotoxicology data for CAS 912760-19-1 may be limited, the broader class is increasingly scrutinized under green chemistry principles—a concern mirrored in academic search patterns.

From a biochemical perspective, the chloro-methyl benzothiazole scaffold in this compound shows structural similarity to known enzyme modulators. This has led to investigations into its potential interactions with ATP-binding sites, a subject of numerous recent PubMed publications. Such applications tie into current interests in targeted cancer therapies.

In summary, N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide represents a multifaceted compound with diverse research applications. Its CAS registration 912760-19-1 ensures proper identification across disciplines, while its structural features continue to inspire innovation in both life sciences and material engineering domains.